Cas no 3532-83-0 (Benzene,(2-nitro-1-nitrosoethyl)-)

• Product name: Benzene,(2-nitro-1-nitrosoethyl)-
• CAS No: 3532-83-0
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 323680
• PubChem ID: 220972

Benzene,(2-nitro-1-nitrosoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(2-nitro-1-nitrosoethyl)-
• (2-nitro-1-nitrosoethyl)benzene
• (2-nitro-1-nitroso-ethyl)-benzene
• 1-Nitroso-2-nitro-1-phenylpropan
• 1-Nitroso-2-nitro-ethylbenzol
• 2-nitro-1-nitrosoethylbenzene
• AC1L59LC
• AC1Q6R0C
• CTK4H4289
• KST-1A4573
• NSC4546
• Styrolpseudonitrosit
• SCHEMBL9616150
• 3532-83-0
• DTXSID90277865
• NSC-4546

• Inchi： InChI=1S/C8H8N2O3/c11-9-8(6-10(12)13)7-4-2-1-3-5-7/h1-5,8H,6H2
• InChI Key： HJVGFXVHUWSXNU-UHFFFAOYSA-N
• SMILES： O=NC(C1=CC=CC=C1)C[N+]([O-])=O

Computed Properties

• Exact Mass: 180.05354
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 72.57